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Compound of Interest

Compound Name: (E)-L-652343

Cat. No.: B1673814 Get Quote

(E)-L-652343 is a potent dual inhibitor of cyclooxygenase (COX) and 5-lipoxygenase (5-LOX),

key enzymes in the arachidonic acid cascade that produce pro-inflammatory mediators. This

guide provides a comprehensive comparison of the available in vitro and in vivo data for (E)-L-
652343, offering valuable insights for researchers, scientists, and drug development

professionals.

Data Presentation: A Quantitative Overview
The following table summarizes the key quantitative data for (E)-L-652343 from both in vitro

and in vivo studies. This allows for a direct comparison of its potency and efficacy in different

experimental settings.
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Parameter In Vitro Data In Vivo Data

Target Enzyme(s)
Cyclooxygenase (COX), 5-

Lipoxygenase (5-LOX)

Cyclooxygenase (COX), 5-

Lipoxygenase (5-LOX)

IC50 (5-Lipoxygenase)

1.4 µM (in isolated human

polymorphonuclear leukocytes)

[1]

Not Applicable

IC50 (COX-1)
Data not available in the

searched literature.
Not Applicable

IC50 (COX-2)
Data not available in the

searched literature.
Not Applicable

ED50 Not Applicable
Data not available in the

searched literature.

Animal Model Not Applicable
Carrageenan-induced paw

edema in rats[2][3][4]

Signaling Pathway and Experimental Workflows
To visualize the mechanism of action and experimental procedures, the following diagrams

have been generated using the DOT language.

Arachidonic Acid Signaling Pathway
This diagram illustrates the metabolic cascade of arachidonic acid and the points of inhibition

by (E)-L-652343.
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Preparation

Incubation Analysis

Isolate Human PMNs

Incubate PMNs with (E)-L-652343

Prepare (E)-L-652343 Solutions

Stimulate with A23187 Measure LTB4 Production Calculate IC50
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Acclimatize Rats

Administer (E)-L-652343 or Vehicle

Induce Edema with Carrageenan

Measure Paw Volume at Time Intervals

Calculate Percent Inhibition and ED50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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